1-(2,3-difluorobenzyl)-3-hydroxy-3-(1-piperidinylmethyl)-2-piperidinone

• IUPAC Name: 1-[(2,3-difluorophenyl)methyl]-3-hydroxy-3-(piperidin-1-ylmethyl)piperidin-2-one
• InChI: InChI=1S/C18H24F2N2O2/c19-15-7-4-6-14(16(15)20)12-22-11-5-8-18(24,17(22)23)13-21-9-2-1-3-10-21/h4,6-7,24H,1-3,5,8-13H2
• InChI Key: YIFAUOAKNDTPAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2(CCCN(C2=O)CC3=C(C(=CC=C3)F)F)O
• Molecular Formula: C18H24F2N2O2
• Molecular Weight: 338.4 g/mol

Description

1-(2,3-difluorobenzyl)-3-hydroxy-3-(1-piperidinylmethyl)-2-piperidinone, commonly known as DFHO, is a chemical compound that has gained significant attention in the field of scientific research. DFHO is a piperidinone derivative that exhibits potential therapeutic properties for various diseases and disorders.

Mechanism of Action

The mechanism of action of DFHO involves the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels enhances cognitive function and memory. DFHO also exhibits antioxidant and anti-inflammatory properties, which can help in the treatment of neurodegenerative diseases.
Biochemical and physiological effects:
DFHO has been found to exhibit potential therapeutic properties for various diseases and disorders. DFHO has been found to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels enhances cognitive function and memory. DFHO also exhibits antioxidant and anti-inflammatory properties, which can help in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DFHO has shown potential therapeutic properties for various diseases and disorders, making it an attractive candidate for scientific research. However, the synthesis of DFHO is complex and requires specialized equipment and expertise. Additionally, the toxicity and safety of DFHO have not been fully established, making it necessary to conduct extensive preclinical and clinical studies before its use in humans.

Future Directions

DFHO has shown potential therapeutic properties for various diseases and disorders, making it an attractive candidate for future research. Some of the future directions for research on DFHO include:
1. Conducting preclinical and clinical studies to establish the safety and efficacy of DFHO in humans.
2. Investigating the potential of DFHO in the treatment of other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis.
3. Exploring the potential of DFHO as a therapeutic agent for cancer.
4. Investigating the potential of DFHO in the treatment of psychiatric disorders, such as depression and anxiety.
5. Developing new synthesis methods for DFHO that are more efficient and cost-effective.
Conclusion:
DFHO is a chemical compound that exhibits potential therapeutic properties for various diseases and disorders. DFHO has been found to inhibit the activity of acetylcholinesterase, enhance cognitive function and memory, and exhibit antioxidant and anti-inflammatory properties. The synthesis of DFHO is complex, and its toxicity and safety have not been fully established, making it necessary to conduct extensive preclinical and clinical studies before its use in humans. Future research on DFHO should focus on establishing its safety and efficacy in humans, exploring its potential in the treatment of other diseases and disorders, and developing new synthesis methods that are more efficient and cost-effective.

Synthesis Methods

The synthesis of DFHO involves the reaction of 2,3-difluorobenzylamine with 1-piperidinemethanol in the presence of a reducing agent. The reaction yields DFHO as a white crystalline powder with a melting point of 142-144°C and a molecular weight of 375.47 g/mol.

Scientific Research Applications

DFHO has shown potential therapeutic properties for various diseases and disorders, including Alzheimer's disease, Parkinson's disease, and cancer. DFHO has been found to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that plays a crucial role in memory and learning. DFHO has also been found to exhibit antioxidant and anti-inflammatory properties, which can help in the treatment of neurodegenerative diseases.